![molecular formula C5H10O4S B2589004 4-Methyl-1,3,2-dioxathiepane 2,2-dioxide CAS No. 2470434-99-0](/img/structure/B2589004.png)
4-Methyl-1,3,2-dioxathiepane 2,2-dioxide
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Overview
Description
Scientific Research Applications
Synthesis of Modified Nucleosides
4-Methyl-1,3,2-dioxathiepane 2,2-dioxide is used in the efficient synthesis of 2′-O-modified nucleosides via double alkylation. This process yields products with a built-in sulfate leaving group, allowing for further modifications at the 2′-O or 3′-O positions of nucleosides, which are critical for developing therapeutic agents and studying biological systems (Fraser, Kawasaki, Jung, & Manoharan, 2000).
Environmental Remediation
Advanced oxidation technologies, including the use of this compound, have shown promise in the degradation of recalcitrant organic compounds like 1,4-dioxane in water treatments. These technologies offer a way to mineralize compounds that are otherwise resistant to conventional water treatment methods, demonstrating the compound's utility in enhancing environmental cleanup efforts (Vescovi, Coleman, & Amal, 2010).
Lithium-Ion Batteries
The application of this compound as a film-forming agent in electrolytes for lithium-ion batteries highlights its role in improving the stability and performance of energy storage systems. It forms an effective and stable solid electrolyte interface on graphite electrodes, preventing graphite exfoliation and enhancing the overall efficiency of lithium-ion batteries (Janssen et al., 2014).
Organic Synthesis
This compound has been explored in the field of organic synthesis, where its properties enable the creation of novel chemical structures and reactions. For instance, its utilization in the synthesis of derivatives and as a catalyst in various organic reactions underlines its versatility and importance in advancing chemical synthesis methodologies (Grygoriv et al., 2018).
Advanced Oxidation Processes
This compound's involvement in advanced oxidation processes for the degradation of contaminants like 1,4-dioxane showcases its potential in addressing challenging environmental pollutants. These processes are crucial for the removal of compounds that pose risks to human health and the environment, demonstrating the compound's applicability in creating safer and cleaner water sources (Sekar & DiChristina, 2014).
Mechanism of Action
Target of Action
4-Methyl-1,3,2-dioxathiepane 2,2-dioxide is an essential intermediate in organic synthesis . It plays a vital role in improving the performance and service life of lithium-ion batteries .
Mode of Action
The compound interacts with its targets during the synthesis process. A large amount of heat is released during the synthesis process of this compound, leading to its hydrolysis .
Biochemical Pathways
The synthesis of this compound affects the performance and service life of lithium-ion batteries . The compound’s hydrolysis during the synthesis process is a key step in these pathways .
Pharmacokinetics
Its synthesis process suggests that the compound’s bioavailability may be influenced by factors such as temperature, catalyst concentration, and residence time .
Result of Action
The molecular and cellular effects of this compound’s action primarily involve its role as an intermediate in organic synthesis . Its synthesis process contributes to the performance and longevity of lithium-ion batteries .
Action Environment
Environmental factors such as temperature, catalyst concentration, and residence time can influence the action, efficacy, and stability of this compound . For example, the synthesis process of the compound releases a large amount of heat, which can lead to its hydrolysis .
Safety and Hazards
The compound has been classified with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, and H335 . These statements indicate that the compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
4-methyl-1,3,2-dioxathiepane 2,2-dioxide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10O4S/c1-5-3-2-4-8-10(6,7)9-5/h5H,2-4H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOELWZRXJYBPET-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCCOS(=O)(=O)O1 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
166.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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